1-cyclopropyl-3-methyl-1H-pyrazole-4-carbaldehyde
Description
“1-cyclopropyl-3-methyl-1H-pyrazole-4-carbaldehyde” is an organic compound . It is also known as “3-Methyl-1H-pyrazole-4-carbaldehyde” and has a molecular formula of C7H8N2O .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “1-cyclopropyl-3-methyl-1H-pyrazole-4-carbaldehyde”, often involves the cyclocondensation of acetylenic ketones on methylhydrazine or aryl hydrazines . Other methods include the radical addition followed by intramolecular cyclization .
Molecular Structure Analysis
The molecular structure of “1-cyclopropyl-3-methyl-1H-pyrazole-4-carbaldehyde” consists of a cyclopropyl group attached to the 1-position of a 3-methyl-1H-pyrazole ring, with a carbaldehyde group at the 4-position .
Physical And Chemical Properties Analysis
“1-cyclopropyl-3-methyl-1H-pyrazole-4-carbaldehyde” is a liquid . It has a molecular weight of 136.151 Da and a monoisotopic mass of 136.063660 Da . It can dissolve in many organic solvents, such as ethanol and dimethylformamide .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-3-methyl-1H-pyrazole-4-carbaldehyde involves the reaction of cyclopropylmethylamine with ethyl acetoacetate to form 1-cyclopropyl-3-methyl-5-oxo-1,5-dihydropyrazole-4-carboxylic acid ethyl ester. This intermediate is then converted to the desired aldehyde through a series of reactions.", "Starting Materials": [ "Cyclopropylmethylamine", "Ethyl acetoacetate", "Sodium ethoxide", "Acetic acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclopropylmethylamine is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form 1-cyclopropyl-3-methyl-5-oxo-1,5-dihydropyrazole-4-carboxylic acid ethyl ester.", "Step 2: The ethyl ester is then hydrolyzed with hydrochloric acid to form the corresponding carboxylic acid.", "Step 3: The carboxylic acid is then decarboxylated with acetic acid to form the corresponding ketone.", "Step 4: The ketone is then reduced with sodium borohydride to form the corresponding alcohol.", "Step 5: The alcohol is then oxidized with sodium chlorite to form the desired aldehyde, 1-cyclopropyl-3-methyl-1H-pyrazole-4-carbaldehyde.", "Step 6: The aldehyde is purified by recrystallization from a mixture of water and sodium bicarbonate." ] } | |
CAS RN |
2158550-87-7 |
Product Name |
1-cyclopropyl-3-methyl-1H-pyrazole-4-carbaldehyde |
Molecular Formula |
C8H10N2O |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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